Cas no 300656-01-3 (4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid)

4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid structure
300656-01-3 structure
Product Name:4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid
CAS No:300656-01-3
MF:C18H22O6
MW:334.363686084747
CID:1443966
Update Time:2024-08-24

4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(1S,6R,9S,12R)-12-Methoxy-10,11,13-trioxatricyclo[7.2.2.0(1,6)]tridec-9-yl]benzoic acid
    • MHP-34a
    • 4-[(3R,5aS,9aR,10S)-10-Methoxyhexahydro-3,9a-(epoxymethano)-9aH-1,2-benzodioxepin-3(4H)-yl]benzoic acid,
    • Benzoic acid, 4-[(3R,5aS,9aR,10S)-hexahydro-10-methoxy-3,9a-(epoxymethano)-9aH-1,2-benzodioxepin-3(4H)-yl]-, rel- (9CI)
    • Inchi: 1S/C18H22O6/c1-21-16-17-10-3-2-4-13(17)9-11-18(22-16,24-23-17)14-7-5-12(6-8-14)15(19)20/h5-8,13,16H,2-4,9-11H2,1H3,(H,19,20)/t13-,16-,17+,18+/m0/s1
    • InChI Key: ZAFLSPJAOJQNGX-VIBAHUMZSA-N
    • SMILES: C(O)(=O)C1=CC=C([C@@]23O[C@H](OC)[C@]4(CCCC[C@@]4([H])CC2)OO3)C=C1

Computed Properties

  • Exact Mass: 334.14166

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 479.1±45.0 °C(Predicted)
  • PSA: 74.22
  • pka: 4.22±0.10(Predicted)
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